![molecular formula C12H14F2N2OS B4769863 N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea](/img/structure/B4769863.png)
N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea
Overview
Description
N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea, also known as DFM-THU, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea has been studied for its potential applications in various areas of scientific research. One of the most promising areas is in the field of cancer research. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. It has also been shown to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy for cancer treatment.
This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that this compound can inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.
Mechanism of Action
The mechanism of action of N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea is not yet fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This leads to the inhibition of tumor growth and sensitization of cancer cells to chemotherapy.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and side effects in animal studies. It does not affect normal cells and tissues, making it a promising candidate for cancer therapy. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-allyl-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea is its simple and efficient synthesis method. It is also relatively inexpensive compared to other compounds used in cancer research. However, its limited solubility in water can make it challenging to work with in certain experiments.
Future Directions
For research could include investigating its potential use in combination with other therapies, exploring its mechanism of action in more detail, and optimizing its formulation for better solubility and delivery.
Properties
IUPAC Name |
1-[2-(difluoromethoxy)-4-methylphenyl]-3-prop-2-enylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F2N2OS/c1-3-6-15-12(18)16-9-5-4-8(2)7-10(9)17-11(13)14/h3-5,7,11H,1,6H2,2H3,(H2,15,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVMRTBJXXHYMBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)NCC=C)OC(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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